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Compound of Interest

Compound Name: Lanthanum-140

Cat. No.: B1220453

An In-depth Technical Guide to the Half-life and Decay Constant of Lanthanum-140

This technical guide provides a comprehensive overview of the nuclear properties of
Lanthanum-140 (*4°La), with a specific focus on its half-life and decay constant. The
information is intended for researchers, scientists, and professionals in drug development who
may utilize this radioisotope in their work.

Core Properties of Lanthanum-140

Lanthanum-140 is a radioactive isotope of the element lanthanum, characterized by its specific
nuclear decay properties. It is a significant radionuclide, in part because it is the daughter
product of Barium-140 (14°Ba).[1] The key nuclear properties of Lanthanum-140 are
summarized in the table below.
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Property Value Unit
Half-life (t1/2) 1.67858(21) days
40.289(4) hours

1.45029312 x 103 seconds

Decay Constant (M) 4.779359227463 x 10-° s
Decay Mode B~ (Beta minus)

Parent Isotope 140Ba

Daughter Isotope 140Ce (stable)

Decay Energy (Q) 3.7602(17) MeV
Nuclear Spin and Parity 3"

Data sourced from multiple consistent scientific databases.[1][2][3][4]

Decay Scheme of Lanthanum-140

Lanthanum-140 undergoes 100% beta-minus (3~) decay to the stable isotope Cerium-140
(149Ce).[1][3] This decay process involves the transformation of a neutron within the nucleus
into a proton, accompanied by the emission of an electron (beta particle) and an antineutrino.
This transformation increases the atomic number by one (from 57 to 58) while keeping the
mass number constant at 140. The decay of 4°La primarily populates excited states of 14°Ce,
which then de-excite by emitting gamma rays.[5][6]

The formation of Lanthanum-140 is also a key aspect of its radiochemistry. It is the direct
decay product of Barium-140, which has a longer half-life of approximately 12.74 days.[1][7]
This parent-daughter relationship is important for applications where a continuous supply of
140 a is needed, as it can be "milked" from a 14°Ba source.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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